N-Propylsalicylamide

• IUPAC Name: 2-hydroxy-N-propylbenzamide
• InChI: InChI=1S/C10H13NO2/c1-2-7-11-10(13)8-5-3-4-6-9(8)12/h3-6,12H,2,7H2,1H3,(H,11,13)
• InChI Key: IJIQGUFVADZGKO-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=CC=C1O
• Molecular Formula: C10H13NO2
• DSSTOX Substance ID: DTXSID80225597
• Molecular Weight: 179.22 g/mol
• CAS RN: 7461-94-1

Description

N-Propylsalicylamide (NPSA) is a synthetic compound that is used in a variety of scientific research applications. It is a derivative of salicylic acid, a naturally occurring compound found in plants, and is composed of a benzene ring and a propyl side chain. It is an important compound in the field of synthetic organic chemistry and has been used in a wide range of laboratory experiments.

Scientific Research Applications

1. Inflammatory Bowel Disease Treatment

N-Propylsalicylamide, as part of the aminosalicylates class, is used in the treatment of inflammatory bowel disease. Aminosalicylates act as free radical scavengers, reduce leukotriene production, and inhibit the release of interleukin-1, thus reducing acute inflammatory responses in inflammatory bowel disease. They may also stimulate prostaglandin production at certain concentrations, providing cytoprotective effects, and prevent leukocyte recruitment into the bowel wall by inhibiting leukotriene B4 chemotaxis, reducing platelet activating factor synthesis, and inhibiting leucocyte adhesion molecule upregulation (Greenfield, Punchard, Teare, & Thompson, 1993).

2. Polymer Applications in Drug Delivery

N-Propylsalicylamide-related polymers, such as copolymers of N-isopropylacrylamide (NIPAAm) and propylacrylic acid (PAA), exhibit temperature and pH-sensitive properties. These copolymers can undergo phase transitions in response to small pH changes, making them useful in molecular switching and drug delivery applications, especially in environments with specific acidic gradients like those found in biology (Yin, Hoffman, & Stayton, 2006).

3. Antimicrobial and Anthelmintic Properties

Salicylamides, including N-Propylsalicylamide derivatives, are known for their diverse biological activity, initially investigated as antimicrobial and antifungal substances. They have also been used as anthelmintic or molluscicidal agents in human and veterinary medicine. The presence of an amide or thioamide bond and substituted amides are important for their anthelmintic activity (Malakhova & Kuklin, 2019).

4. Mechanism of Action in Inflammatory Bowel Disease

Another aspect of the mechanism of aminosalicylates like N-Propylsalicylamide in treating inflammatory bowel disease involves their role as free radical scavengers and inhibitors of leukotriene production and interleukin-1 release, critical in mitigating inflammation (Greenfield, Punchard, Teare, & Thompson, 1993).

Synthesis routes and methods

Procedure details

The crude methyl 2-hydroxybenzoate was dissolved in n-propylamine (400 mL). The reaction mixture in a sealed reactor was stirred at 80° C. overnight. The reaction mixture was concentrated under reduced pressure to give the crude material that was purified by silica gel flash column chromatography to afford 120 g (84%) of 2-hydroxy-N-propylbenzamide. LCMS ESI (+) m/z 180 (M+1) detected.